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Compound of Interest

Compound Name: ganglioside GD2

Cat. No.: B164462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The disialoganglioside GD2 is a glycolipid expressed on the outer cell membrane of various

tumors of neuroectodermal origin, including neuroblastoma and melanoma, with limited

expression in normal tissues.[1][2][3] This differential expression makes GD2 an attractive

target for cancer immunotherapy.[1] Immunoprecipitation (IP) of GD2 is a critical technique for

studying its expression, cellular interactions, and role in signaling pathways. These application

notes provide a detailed protocol for the successful immunoprecipitation of GD2 from cell

lysates, intended for researchers in academia and the pharmaceutical industry.

Signaling Pathway Involving GD2
GD2 is known to play a role in membrane microdomains, often referred to as lipid rafts, which

are involved in signal transduction and cellular trafficking. It has been implicated in the Wnt

signaling pathway, which influences cellular proliferation and differentiation. GD2 can associate

with other proteins, such as the focal adhesion kinase (FAK), within these microdomains to

modulate downstream cellular responses. Understanding these interactions is crucial for

elucidating the biological functions of GD2 in cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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